Cas no 6856-01-5 (2-Butenoic acid,4-hydroxy-2-(hydroxymethyl)-,(3aR,4R,6E,10E,11aR)-2,3,3a,4,5,8,9,11a-octahydro-6,10-dimethyl-3-methylene-2-oxocyclodeca[b]furan-4-ylester, (2E)-)

2-Butenoic acid,4-hydroxy-2-(hydroxymethyl)-,(3aR,4R,6E,10E,11aR)-2,3,3a,4,5,8,9,11a-octahydro-6,10-dimethyl-3-methylene-2-oxocyclodeca[b]furan-4-ylester, (2E)- structure

6856-01-5 structure

Product Name:2-Butenoic acid,4-hydroxy-2-(hydroxymethyl)-,(3aR,4R,6E,10E,11aR)-2,3,3a,4,5,8,9,11a-octahydro-6,10-dimethyl-3-methylene-2-oxocyclodeca[b]furan-4-ylester, (2E)-

CAS No:6856-01-5

Molecular Formula:C₂₀H₂₆O₆

Molecular Weight:362.41684

CID:515264

PubChem ID:5281461

2-Butenoic acid,4-hydroxy-2-(hydroxymethyl)-,(3aR,4R,6E,10E,11aR)-2,3,3a,4,5,8,9,11a-octahydro-6,10-dimethyl-3-methylene-2-oxocyclodeca[b]furan-4-ylester, (2E)- Properties

Names and Identifiers

- 2-Butenoic acid,4-hydroxy-2-(hydroxymethyl)-,(3aR,4R,6E,10E,11aR)-2,3,3a,4,5,8,9,11a-octahydro-6,10-dimethyl-3-methylene-2-oxocyclodeca[b]furan-4-ylester, (2E)-
- eupatoriopicrin
- [(3aR,4R,6E,10E,11aR)-6,10-dimethyl-3-methylidene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-4-yl] (E)-4-hydroxy-2-(hydroxymethyl)but-2-enoate
- Q27106570
- HY-N7572
- C09442
- CHEBI:4937
- BDBM50194428
- CHEMBL221283
- 6856-01-5
- CHEMBL490011
- BDBM50586769
- Eupatoriopicrine
- CS-0134007
- AKOS040761721
- InChIKey： VWJYWGYJIDQUEG-DKDOXNMLSA-N
- Inchi： InChI=1S/C20H26O6/c1-12-5-4-6-13(2)10-17(26-20(24)15(11-22)7-8-21)18-14(3)19(23)25-16(18)9-12/h6-7,9,16-18,21-22H,3-5,8,10-11H2,1-2H3/b12-9+,13-6+,15-7+/t16-,17-,18+/m1/s1
- SMILES： C/C/1=C\[C@@H]2[C@@H]([C@@H](C/C(=C/CC1)/C)OC(=O)/C(=C/CO)/CO)C(=C)C(=O)O2

Computed Properties

Exact Mass: 362.17298
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 5
Monoisotopic Mass: 362.17293854g/mol
Heavy Atom Count: 26
Complexity: 670
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 3
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.1
Topological Polar Surface Area: 93.1Å²

Experimental Properties

PSA: 93.06
Refractive Index: 1.4450 (estimate)
Boiling Point: 414.03°C (rough estimate)
Vapor Pressure: 0.0±3.7 mmHg at 25°C
Flash Point: 204.0±23.6 °C
Solubility: Slightly soluble (1.7 g/l) (25 º C),
Color/Form: Powder
Density: 1.21±0.1 g/cm3 (20 ºC 760 Torr),

2-Butenoic acid,4-hydroxy-2-(hydroxymethyl)-,(3aR,4R,6E,10E,11aR)-2,3,3a,4,5,8,9,11a-octahydro-6,10-dimethyl-3-methylene-2-oxocyclodeca[b]furan-4-ylester, (2E)- Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AH21164-5mg	Eupatoriopicrin	6856-01-5	97.5%	5mg	$494.00	2024-04-19
TargetMol Chemicals	TN4041-5 mg	Eupatoriopicrin	6856-01-5	98%	5mg	￥ 2,760
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	E28230-5 mg	2-Butenoic acid,4-hydroxy-2-(hydroxymethyl)-,(3aR,4R,6E,10E,11aR)-2,3,3a,4,5,8,9,11a-octahydro-6,10-dimethyl-3-methylene-2-oxocyclodeca[b]furan-4-ylester, (2E)-	6856-01-5		5mg	¥4000.0	2021-09-09
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN4041-1 mg	Eupatoriopicrin	6856-01-5		1mg	￥2035.00	2022-04-26